REACTION_CXSMILES
|
C(NC(C)C)(C)C.[Li].C1CCCCC1.[C:15]([O:20][CH2:21][CH3:22])(=[O:19])[CH:16]([CH3:18])[CH3:17].Br[CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][Br:30]>O1CCCC1.CN(C)P(N(C)C)(N(C)C)=O>[CH3:17][C:16]([CH3:18])([CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][Br:30])[C:15]([O:20][CH2:21][CH3:22])=[O:19] |f:0.1,^1:7|
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
C(C)(C)NC(C)C.[Li]
|
Name
|
|
Quantity
|
100 mL
|
Type
|
reactant
|
Smiles
|
C1CCCCC1
|
Name
|
|
Quantity
|
150 mL
|
Type
|
solvent
|
Smiles
|
O1CCCC1
|
Name
|
|
Quantity
|
18.59 g
|
Type
|
reactant
|
Smiles
|
C(C(C)C)(=O)OCC
|
Name
|
|
Quantity
|
51.23 g
|
Type
|
reactant
|
Smiles
|
BrCCCCCCBr
|
Name
|
|
Quantity
|
45 g
|
Type
|
solvent
|
Smiles
|
CN(P(=O)(N(C)C)N(C)C)C
|
Control Type
|
AMBIENT
|
Type
|
CUSTOM
|
Details
|
The solution was stirred for 1 hour
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
STIRRING
|
Details
|
was stirred at -70° C. for 1 hour
|
Duration
|
1 h
|
Type
|
CUSTOM
|
Details
|
the solvent was removed under reduced pressure
|
Type
|
ADDITION
|
Details
|
The remaining solution was treated with saturated ammonium chloride solution (400 ml)
|
Type
|
EXTRACTION
|
Details
|
extracted with ethylacetate (2×200 ml)
|
Type
|
WASH
|
Details
|
washed with dilute hydrochloric acid (100 ml), sodium bicarbonate (100 ml)
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
dried over magnesium sulphate
|
Type
|
CUSTOM
|
Details
|
were removed by distillation
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |